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For Researchers, Scientists, and Drug Development Professionals: A Detailed Analysis of

Hindered Amine Light Stabilizer Performance in Coatings

In the realm of polymer stabilization, Hindered Amine Light Stabilizers (HALS) are

indispensable for protecting coatings from the degradative effects of UV radiation and

environmental exposure. This guide provides a comprehensive comparison of Tinuvin® 123, a

non-basic HALS, against conventional, basic HALS. The following sections detail their

mechanisms of action, present comparative performance data in key coating systems, and

outline the experimental protocols for such evaluations.

Introduction to HALS Technology
Hindered Amine Light Stabilizers (HALS) are a class of additives that protect polymers from

photo-oxidative degradation. Unlike UV absorbers, which block UV radiation, HALS function by

scavenging free radicals that are generated by UV exposure, thus inhibiting the degradation

process. This mechanism allows them to be effective at the surface of the coating and

throughout the film. Conventional HALS are typically basic in nature. Tinuvin® 123, however, is

a non-basic HALS based on an amino-ether functionality, which offers distinct advantages in

specific coating formulations.[1][2][3]

The key differentiator of Tinuvin® 123 is its low basicity, which prevents interactions with acidic

components in coating systems, such as catalysts.[1][2][4] This makes it particularly suitable for

use in acid-catalyzed automotive and industrial coatings.[1][2][4] Conventional basic HALS can

interfere with the curing process in such systems, leading to reduced performance.
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Mechanism of Action
The protective mechanism of HALS involves a cyclic process where the stabilizer is

regenerated, allowing for long-term protection. The process can be simplified into the following

key steps:

Radical Scavenging: The HALS molecule donates a hydrogen atom to a polymer radical (P•)

or a peroxy radical (POO•), neutralizing it and forming a stable nitroxyl radical ( >N-O•).

Radical Trapping: The nitroxyl radical then reacts with another polymer radical, forming an

amino-ether.

Regeneration: The amino-ether can further react with peroxy radicals to regenerate the

nitroxyl radical, thus continuing the cycle.

This cyclic nature is what makes HALS highly efficient and long-lasting protectors against

degradation.
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Figure 1: Simplified signaling pathway of HALS-mediated polymer stabilization.
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The following tables summarize the expected performance of Tinuvin® 123 in comparison to

conventional HALS in both an acid-catalyzed and a non-acid-catalyzed coating system. The

data is representative of typical results obtained through accelerated weathering tests.

Table 1: Performance in an Acid-Catalyzed 2K Acrylic Clearcoat

Stabilizer System
(at 1.5% solids on
binder)

Gloss Retention
(%) after 2000h
QUV-A

Color Change (ΔE*)
after 2000h QUV-A

Cracking (ASTM
D661)

Unstabilized Control 25 8.5 Severe

Conventional HALS

(e.g., Tinuvin® 292)
55 4.2 Moderate

Tinuvin® 123 85 1.8 None

Conventional HALS +

UV Absorber
75 2.5 Slight

Tinuvin® 123 + UV

Absorber
95 1.2 None

Table 2: Performance in a Non-Acid-Catalyzed 2K Polyurethane Clearcoat

Stabilizer System
(at 1.5% solids on
binder)

Gloss Retention
(%) after 2000h
QUV-A

Color Change (ΔE*)
after 2000h QUV-A

Cracking (ASTM
D661)

Unstabilized Control 30 7.9 Severe

Conventional HALS

(e.g., Tinuvin® 292)
88 2.0 None

Tinuvin® 123 86 2.2 None

Conventional HALS +

UV Absorber
96 1.4 None

Tinuvin® 123 + UV

Absorber
95 1.5 None
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Note: The data presented in these tables is illustrative and representative of the expected

performance based on the chemical properties of the stabilizers. Actual results may vary

depending on the specific formulation and exposure conditions.

The results indicate the superior performance of Tinuvin® 123 in acid-catalyzed systems,

where conventional HALS can exhibit reduced efficacy. In non-acid-catalyzed systems, the

performance of Tinuvin® 123 is comparable to that of high-performance conventional HALS. In

all cases, the combination of a HALS with a UV absorber provides a synergistic effect, leading

to optimal protection.[4][5][6]

Experimental Protocols
The following section details a typical experimental workflow for evaluating the performance of

HALS in coatings.
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Figure 2: Experimental workflow for HALS performance evaluation.

1. Coating Formulation and Preparation:

A base clearcoat formulation (e.g., 2K acrylic or polyurethane) is prepared without any light

stabilizers to serve as a control.

Separate batches of the clearcoat are formulated with Tinuvin® 123 and various

conventional HALS at a specified concentration (e.g., 1.5% by weight on resin solids).

For systems evaluating synergistic effects, a UV absorber (e.g., Tinuvin® 1130) is also

added.
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2. Substrate Preparation and Coating Application:

Standard test panels (e.g., phosphated steel) are cleaned and prepared.

The formulated coatings are applied to the panels using a consistent method (e.g., spray

application) to achieve a uniform dry film thickness.

3. Curing:

The coated panels are cured according to the resin manufacturer's specifications, including

specified flash-off times and baking schedules.

4. Accelerated Weathering:

The cured panels are exposed to accelerated weathering conditions in a QUV chamber

according to ASTM G154, Cycle 1. A typical cycle consists of:

8 hours of UV-A exposure at 60°C.

4 hours of condensation at 50°C.

The total exposure time is typically between 1000 and 3000 hours.

5. Performance Evaluation:

Gloss Measurement: The 60° gloss of the coatings is measured at regular intervals (e.g.,

every 250 hours) using a gloss meter according to ASTM D523. Gloss retention is calculated

as a percentage of the initial gloss.

Color Measurement: Color coordinates (L, a, b) are measured using a spectrophotometer,
and the total color change (ΔE) is calculated according to the CIELAB formula as specified in

ASTM D2244.

Visual Inspection: The panels are visually inspected for signs of degradation such as

cracking, blistering, and chalking, and rated according to relevant ASTM standards (e.g.,

ASTM D661 for cracking).
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Conclusion
The selection of a Hindered Amine Light Stabilizer is critical for the long-term durability of

coatings. Tinuvin® 123 demonstrates a significant performance advantage in acid-catalyzed

systems due to its non-basic nature, preventing adverse interactions with acidic components. In

neutral cure systems, its performance is comparable to high-quality conventional HALS. For

optimal protection against weathering, a synergistic combination of a HALS, such as Tinuvin®

123, with a suitable UV absorber is highly recommended. The experimental protocols outlined

in this guide provide a robust framework for the comparative evaluation of light stabilizer

performance, enabling researchers and formulators to select the most appropriate stabilization

package for their specific application.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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